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Compound of Interest

Compound Name: (+)-7"-Methoxylariciresinol

Cat. No.: B15591006

(+)-7'-Methoxylariciresinol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-7'-Methoxylariciresinol is a naturally occurring lignan glucoside that has been identified in
the plant species Cyclea racemosa. As a member of the lignan class of polyphenols, it is of
interest to the scientific community for its potential biological activities. This document provides
a concise summary of the currently available technical data for (+)-7'-Methoxylariciresinol,
including its chemical identifiers and known source. At present, detailed experimental protocols,
comprehensive pharmacological studies, and specific signaling pathway interactions for this
compound are not extensively documented in publicly accessible literature. This guide serves
as a foundational reference for researchers initiating studies on (+)-7'-Methoxylariciresinol.

Chemical and Physical Properties

A summary of the key chemical identifiers for (+)-7'-Methoxylariciresinol is provided in Table
1. This data is essential for the accurate identification and characterization of the compound in
a research setting.
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Identifier Value Source
CAS Number 1426550-86-8 [1]
Molecular Formula C21H2607 [1]
Molecular Weight 390.43 g/mol [1]
Class Lignan Glucoside [1112]

Table 1: Chemical Identifiers for (+)-7'-Methoxylariciresinol

Natural Source and Isolation

(+)-7'-Methoxylariciresinol has been identified as a constituent of Cyclea racemosa, a plant
belonging to the Menispermaceae family.[1][2]

General Isolation Considerations

While a specific, detailed experimental protocol for the isolation of (+)-7'-Methoxylariciresinol
is not readily available in the reviewed literature, the general approach for extracting lignans
from plant material typically involves the following steps. This generalized workflow is provided
for illustrative purposes.

Caption: Generalized workflow for the isolation of lignans from plant sources.

Biological Activity and Signaling Pathways

The existing public literature on (+)-7'-Methoxylariciresinol does not yet provide specific
details regarding its biological activities or interactions with cellular signaling pathways. As a
lignan, it belongs to a class of compounds known for a wide range of biological effects,
including antioxidant, anti-inflammatory, and anticancer activities. However, dedicated
pharmacological studies are required to determine the specific effects of (+)-7'-
Methoxylariciresinol.

For context, the study of signaling pathways often involves complex interactions between
various proteins. The diagram below illustrates a generic signaling cascade to represent the
type of pathway that might be investigated for this compound in future research.
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Caption: A hypothetical signaling pathway potentially modulated by an external ligand.

Future Research Directions

The limited availability of in-depth technical data for (+)-7'-Methoxylariciresinol highlights
several key areas for future investigation:

e |solation and Synthesis: Development and publication of detailed, validated protocols for the
isolation of (+)-7'-Methoxylariciresinol from Cyclea racemosa or its total chemical
synthesis.

e Pharmacological Screening: Comprehensive in vitro and in vivo studies to elucidate the
biological activities of (+)-7'-Methoxylariciresinol.

e Mechanism of Action: Investigation into the specific cellular targets and signaling pathways
modulated by this compound.

o Structure-Activity Relationship Studies: Synthesis and evaluation of analogues to understand
the chemical features essential for its biological effects.

Conclusion

(+)-7'-Methoxylariciresinol is a defined chemical entity with a known natural source. However,
a comprehensive understanding of its biological profile and therapeutic potential requires
significant further research. This document provides the foundational chemical information to
support such future endeavors. Researchers are encouraged to build upon this baseline
knowledge to explore the pharmacology of this interesting natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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